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Compound of Interest

Compound Name: Solvent Yellow 82
CAS No.: 12227-67-7
Cat. No.: B1174984
Get Quote
. J

Technical Support Center: Solvent Yellow 82

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the storage and handling of Solvent Yellow 82 solutions.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for a Solvent Yellow 82 solution?

Al: Solvent Yellow 82 solutions should be stored in a cool, dry, and well-ventilated area.[1] It
is crucial to keep them in tightly sealed containers to prevent solvent evaporation and
contamination.[2][3][4][5] The storage area should be protected from heat, direct sunlight, and
any sources of ignition.[2][6][7]

Q2: What type of container is recommended for storing Solvent Yellow 82 solutions?

A2: Solutions should be stored in their original containers whenever possible.[2][6] If
transferring to a different container, ensure it is compatible with the solvent used. For instance,
while glass or plastic containers may be suitable for some solvents, acidic solvents should not
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be stored in metal containers due to the risk of corrosion.[1] The container must be capable of
being sealed tightly.[2][3]

Q3: How long can | store a Solvent Yellow 82 solution?

A3: The stability and shelf life of a Solvent Yellow 82 solution depend on the solvent used and
the storage conditions. When stored as recommended in a cool, dry place with tightly sealed
containers, the dye itself is stable.[5] For prepared solutions, it is best practice to prepare fresh
solutions for critical experiments. However, if stored properly, the solution can remain stable for
a reasonable period. Regularly inspect the solution for any signs of precipitation or color
change before use.

Q4: What are the signs of degradation or instability in a Solvent Yellow 82 solution?

A4: Signs of degradation may include a noticeable change in color, the formation of precipitate,
or a decrease in staining/coloring efficacy. If you observe any of these, it is recommended to
discard the solution and prepare a fresh one.

Q5: Is Solvent Yellow 82 compatible with all organic solvents?

A5: Solvent Yellow 82 exhibits good solubility in a wide range of organic solvents, including
ketones, alcohols, and esters.[8] However, its solubility can vary significantly between different
solvents. It is generally insoluble in water.[2][5] Always consult solubility data before preparing
a solution.

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Precipitate forms in the

solution upon storage.

1. The solution is
supersaturated.2. The storage
temperature is too low.3. The
solvent has evaporated over
time.4. The solution is

contaminated.

1. Gently warm the solution
and agitate to redissolve the
precipitate. If it persists, filter
the solution.2. Store the
solution at a slightly warmer,
controlled room temperature.3.
Ensure the container is tightly
sealed. If solvent has
evaporated, you may need to
add a small amount of fresh
solvent to redissolve the dye.4.
Discard the solution and
prepare a fresh one using

clean glassware.

The color intensity of the
solution appears to have
faded.

1. Exposure to direct sunlight
or strong light.2. The solution

has degraded over time.

1. Store solutions in amber
bottles or in a dark place to
protect from light.[2][3]2.

Prepare a fresh solution for

your experiment.

Inconsistent experimental
results using the same

solution.

1. The solution was not
properly mixed before use.2.
The solution has patrtially
evaporated, leading to a higher

concentration.

1. Always ensure the solution
is homogeneous by gently
agitating it before taking an
aliquot.2. Check for signs of
evaporation and ensure the
container is always tightly

sealed after use.

Quantitative Data

Solubility of Solvent Yellow 82 in Various Organic Solvents at Room Temperature (22-25°C)
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Solvent Solubility (g/L)
Methyl Ethyl Ketone (MEK) 500 min[8]
Butyl Cellosolve 500([9]
Ethyl Cellosolve 500([9]
N-Butanol 400[9]
Toluene 500[9]
Xylene 450[9]
Cyclohexanone 500[9]
Methanol 450[9]
Ethanol 400[9]
Ethyl Acetate 400[9]
Isopropanol 400[9]
Diacetone Alcohol 500[10]

Note: These values are a guide, as metal complex dyes may not form true solutions in the

same way as inorganic salts.[9]

Experimental Protocols

Protocol for Preparation of a Stock Solution of Solvent Yellow 82

e Materials:

o Solvent Yellow 82 powder

o Appropriate organic solvent (e.g., Methyl Ethyl Ketone)

o Volumetric flask

o Magnetic stirrer and stir bar
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o Weighing scale

e Procedure:
1. Determine the desired concentration and volume of the stock solution.
2. Accurately weigh the required amount of Solvent Yellow 82 powder.
3. Transfer the powder to the volumetric flask.
4. Add a portion of the solvent to the flask (approximately half the final volume).
5. Place the flask on a magnetic stirrer and stir until the powder is completely dissolved.
6. Once dissolved, add the solvent to the final volume mark on the flask.
7. Stopper the flask and invert it several times to ensure the solution is homogeneous.

8. Transfer the solution to a properly labeled, tightly sealed storage container.

Visualizations
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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